n-Octacosane

• CAS No.: 630-02-4
• Product Name: n-Octacosane
• Molecular Formula: C28H58
• Molecular Weight: 394.8 g/mol
• IUPAC Name: octacosane
• Standard InChI: InChI=1S/C28H58/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-28H2,1-2H3
• Standard InChIKey: ZYURHZPYMFLWSH-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCC
• Boiling Point: 808.9 °F at 760 mm Hg (NTP, 1992); 431.6 °C; 432 °C
• Colorform: Monoclinic or orthorhombic crystals from benzene, alcohol
• Density: 0.8067 at 68 °F (NTP, 1992); 0.8067 g/cu cm at 20 °C
• Melting Point: 148.1 °F (NTP, 1992); 64.5 °C; 61.3 °C
• Physical Description: Waxy hydrocarbon, insoluble in water.
• Description: , also known as CH3-[CH2]26-CH3 or N-octacosane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. is also a parent compound for other transformation products, including but not limited to, 1, 2-octacosanediol, octacosan-1-ol, and octacosanal. Outside of the human body, can be found in a number of food items such as apple, coconut, papaya, and carrot. This makes a potential biomarker for the consumption of these food products.; Octacosane is a straight-chain alkane containing 28 carbon atoms. It has a role as a plant metabolite.; Waxy hydrocarbon, insoluble in water.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 5.6X10-10 mg/L at 25 °C (est); Insoluble in water; Miscible with acetone, soluble in benzene, chloroform
• Synonyms: Alkane C28
• Vapor Density: 1.6X10-9 mm Hg at 25 (extrapolated)
• Vapor Pressure: 1.60e-09 mmHg
• PubChem Compound: 12408
• Last Modified: Nov 11 2021